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Compound of Interest

Compound Name: N-allyl-2-chloropropanamide

Cat. No.: B012861

N-allyl-2-chloropropanamide: A Technical Safety
Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for N-
allyl-2-chloropropanamide (CAS No. 106593-37-7) is not readily available in the public
domain. This guide has been compiled from available chemical data and by extrapolating
safety information from structurally related and precursor compounds, namely allyl chloride and
2-chloropropionyl chloride. The information herein should be used as a guideline for handling
this chemical with the utmost caution. A comprehensive risk assessment should be conducted
before use. This material is intended for research and development purposes only and is not
for medical or consumer use.[1]

Chemical and Physical Properties

N-allyl-2-chloropropanamide is a chemical compound with the molecular formula
C6H10CINO.[2] The following table summarizes its known physical and chemical properties.
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Property Value Source

Molecular Weight 147.61 g/mol Alfa Chemistry[2]

Boiling Point 262.045°C at 760 mmHg Alfa Chemistry[2], HIER[3]
Flash Point 112.281°C Alfa Chemistry[2], 1tIER[3]
Density 1.052 g/cm3 Alfa Chemistry[2], 1tIEM[3]
Exact Mass 147.04500 Alfa Chemistry[2], 1tIEM[3]
LogP 1.30680 WIEM[3]

Vapor Pressure 0.011 mmHg at 25°C AL IRM[3]

Refractive Index 1.454 WIEM[3]

SMILES CC(C(=O)NCC=C)CI Alfa Chemistry[2]

Hazard Identification and Precautionary Measures

Given the absence of a specific SDS, the hazard profile of N-allyl-2-chloropropanamide can
be inferred from its structural components: the allyl group and the 2-chloropropanamide moiety.

Inference from Allyl Chloride: Allyl chloride is a highly flammable liquid and vapor that is harmful
if swallowed, in contact with skin, or if inhaled.[4] It causes skin and serious eye irritation, may
cause respiratory irritation, and is suspected of causing genetic defects and cancer.[4] It may
also cause damage to organs through prolonged or repeated exposure and is very toxic to
aquatic life.[4]

Inference from 2-Chloropropanamide and 2-Chloropropionyl Chloride: 2-Chloropropanamide is
known to cause skin and serious eye irritation, and may cause respiratory irritation.[5] The
precursor, 2-chloropropionyl chloride, is a flammable liquid and vapor that reacts violently with
water, causes severe skin burns and eye damage, and may cause respiratory irritation.[6]

Based on these related compounds, N-allyl-2-chloropropanamide should be handled as a
hazardous substance.

GHS Hazard Classification (Inferred)
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Hazard Class

Category (Inferred)

Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2A
Germ Cell Mutagenicity Category 2
Carcinogenicity Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)

Specific Target Organ Toxicity (Repeated

Exposure)

Category 2 (Nervous system, Liver, Kidney)

Hazardous to the Aquatic Environment, Acute

Category 1

Precautionary Statements (Recommended)
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Type

Statement

Prevention

P201: Obtain special instructions before use.
P202: Do not handle until all safety precautions
have been read and understood. P210: Keep
away from heat, sparks, open flames, and hot
surfaces. No smoking. P260: Do not breathe
dust/fume/gas/mist/vapors/spray. P264: Wash
skin thoroughly after handling. P270: Do not eat,
drink or smoke when using this product. P271.:
Use only outdoors or in a well-ventilated area.
P273: Avoid release to the environment. P280:
Wear protective gloves/protective clothing/eye

protection/face protection.

Response

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.
P302 + P352: IF ON SKIN: Wash with plenty of
soap and water. P304 + P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing. P305 + P351 + P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. P308
+ P313: IF exposed or concerned: Get medical

advice/attention.

Storage

P403 + P233: Store in a well-ventilated place.
Keep container tightly closed. P405: Store
locked up.

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocols & Handling

Safe Handling Workflow
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The following diagram outlines a recommended workflow for safely handling N-allyl-2-
chloropropanamide in a laboratory setting.

Preparation

Conduct Risk Assessment Eye Contact: Skin Contact: Inhalation: Ingestion:
Flush with water for 15 mins Wash with soap & water Move to fresh air Do NOT induce vomiting
Y
Review Safety Data of Analogs Seek Immediate Medical Attention
Y
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Y
Select & Inspect PPE
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Proceed to Handling

Handling
Y
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R
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Post-Handliqg & Cleanup

4
Decontaminate Work Surfaces
A
Segregate & Label Waste
A
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4
Wash Hands Thoroughly

il
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Caption: Recommended safe handling workflow for N-allyl-2-chloropropanamide.

First Aid Measures

In case of exposure, follow these first aid measures, which are based on protocols for related

hazardous chemicals.[6][7]
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get immediate medical attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and shoes. Get medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician or poison control center immediately.

Stability and Reactivity

Reactivity: The reactivity of N-allyl-2-chloropropanamide has not been fully characterized.
However, similar to allyl chloride, vapors may form explosive mixtures with air.[4] The
presence of the chloro- group suggests it may be incompatible with strong oxidizing agents
and strong bases.

Chemical Stability: The product is expected to be stable under standard ambient conditions
(room temperature).[4]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide, carbon dioxide, nitrogen oxides, and
hydrogen chloride gas.[6]

Toxicological Information

No specific toxicological studies on N-allyl-2-chloropropanamide are publicly available. The

toxicological properties are inferred from its structural analogs.

Acute Toxicity: Expected to be harmful if swallowed, inhaled, or absorbed through the skin,
similar to allyl chloride.[4][8]

Skin and Eye Irritation: Expected to cause skin and serious eye irritation.[5]

Sensitization: No data available, but related compounds are not classified as sensitizers.
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o Germ Cell Mutagenicity: Suspected of causing genetic defects due to the presence of the
allyl chloride-like structure.[4]

o Carcinogenicity: Suspected of causing cancer, as allyl chloride is classified as a possible
human carcinogen (Group C) by the EPA.[4][9]

» Reproductive Toxicity: No data available.

e Specific Target Organ Toxicity: May cause respiratory irritation upon single exposure and
may cause damage to the liver, kidneys, and nervous system through prolonged or repeated
exposure.[4][9]

Ecological Information

The ecotoxicological effects of N-allyl-2-chloropropanamide have not been determined.
However, based on the high toxicity of allyl chloride to aquatic life, it is recommended to
prevent its release into the environment.[4] Avoid contamination of soil, water, and drains.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Waste should be sent to an approved waste disposal facility. Do not allow product
to reach drains, sewage systems, or groundwater.

Synthesis Pathway

The synthesis of N-allyl-2-chloropropanamide typically involves the reaction of 2-
chloropropionyl chloride with allylamine.[3]

2-Chloropropionyl Chloride Allylamine
(CAS: 7623-09-8) (CAS: 107-11-9)

N-allyl-2-chloropropanamide

(CAS: 106593-37-7)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

